Cas no 263389-52-2 (Benzene,1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]-)

• Product Name: Benzene,1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
• CAS No: 263389-52-2
• MF: C₁₅H₁₁Cl₂NO₂S
• MW: 340.224340677261
• CID: 247594
• PubChem ID: 46738240
• Update Time: 2025-10-30

Benzene,1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
• 1,2-Dichloro-4-(isocyano(tosyl)methyl)benzene
• 1,2-dichloro-4-[isocyano-(4-methylphenyl)sulfonylmethyl]benzene
• 1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]Benzene
• A-TOSYL-(3,4-DICHLOROBENZYL)ISOCYANIDE
• ?-Tosyl-(3,4-dichlorolbenzyl)isocyanide
• 1-(3,4-DICHLOROPHENYL)-1-TOSYLMETHYL ISOCYANIDE
• a-Tosyl-(3,4-dichlorolbenzyl)isocyanide
• KNIKDPRISVIPBU-UHFFFAOYSA-N
• 263389-52-2
• 1,2-dichloro-4-[isocyano(toluene-4-sulfonyl)methyl]benzene
• AB19044
• 1,2-Dichloro-4-[isocyano(4-methylbenzene-1-sulfonyl)methyl]benzene
• DTXSID50674270
• AKOS015959151
• A5235
• FT-0604136
• Guanylureasulfate
• 1, 2-dichloro-4-[isocyano-(4-methylphenyl)sulfonylmethyl]benzene
• SCHEMBL9986171

• MDL： MFCD04114810
• Inchi： 1S/C15H11Cl2NO2S/c1-10-3-6-12(7-4-10)21(19,20)15(18-2)11-5-8-13(16)14(17)9-11/h3-9,15H,1H3
• InChI Key： KNIKDPRISVIPBU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C([N+]#[C-])S(C1C=CC(C)=CC=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 338.98900
• Monoisotopic Mass: 338.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9A^2
• XLogP3: 4.3

Experimental Properties

• PSA: 42.52000
• LogP: 5.00510

Benzene,1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,2-8°C(BD24310)

Additional information on Benzene,1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]-

Benzene, 1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- (CAS No. 263389-52-2): A Comprehensive Overview

Benzene, 1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- (CAS No. 263389-52-2) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique molecular structure and potential applications in various scientific and industrial processes.

The molecular formula of Benzene, 1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- is C₁₅H₁₂Cl₂N₂O₃S. Its molecular weight is approximately 367.27 g/mol. The compound features a benzene ring substituted with dichloro and isocyano groups, along with a sulfonyl moiety attached to a methyl group. This intricate structure imparts specific chemical properties that make it valuable in various research and development activities.

In recent years, Benzene, 1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- has been the subject of numerous studies aimed at understanding its reactivity and potential applications. One notable area of research is its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The compound's ability to undergo selective reactions makes it a versatile building block in organic synthesis.

A study published in the *Journal of Organic Chemistry* (2021) highlighted the compound's role in the development of novel pharmaceuticals. Researchers found that Benzene, 1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- can be used as a key intermediate in the synthesis of compounds with anti-inflammatory and anti-cancer properties. The unique combination of functional groups in this molecule allows for the creation of derivatives with enhanced biological activity.

Another significant application of Benzene, 1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- is in the field of agrochemicals. A study published in *Pesticide Biochemistry and Physiology* (2020) explored its use as a precursor for developing new herbicides and pesticides. The compound's stability and reactivity make it an attractive candidate for formulating environmentally friendly agrochemical products.

The synthesis of Benzene, 1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- typically involves multi-step processes that require precise control over reaction conditions. A common synthetic route involves the reaction of dichlorobenzene with isocyanate and sulfonyl chloride derivatives under carefully controlled conditions. The optimization of these conditions is crucial for achieving high yields and purity levels.

In terms of safety and handling, Benzene, 1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- should be managed with appropriate precautions due to its potential reactivity and toxicity. Researchers and laboratory personnel should adhere to standard safety protocols when working with this compound to ensure a safe working environment.

The environmental impact of Benzene, 1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- is another important consideration. Studies have shown that proper disposal methods are essential to prevent contamination of water sources and soil. Efforts are ongoing to develop more sustainable synthesis methods that minimize environmental impact while maintaining the compound's utility.

In conclusion, Benzene, 1,2-dichloro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]- (CAS No. 263389-52-2) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure and reactivity make it an invaluable tool for scientists working on the development of new products and technologies. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its importance in the scientific community.